molecular formula C9H11FN2O5S2 B6245181 2-amino-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl fluoranesulfonate CAS No. 2411268-03-4

2-amino-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl fluoranesulfonate

Cat. No. B6245181
CAS RN: 2411268-03-4
M. Wt: 310.3
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The closest compounds I found are "4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)benzoic acid" , "3-[4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]propanoic acid" , and "3-cyclohexyl-1-[4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]urea" . These compounds contain a 1,1-dioxo-1lambda6,2-thiazolidin-2-yl group attached to a phenyl ring, similar to the compound you’re interested in .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 2-amino-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl fluoranesulfonate involves the reaction of 2-amino-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenol with fluoranesulfonyl chloride in the presence of a base to form the desired product.", "Starting Materials": [ "2-amino-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenol", "Fluoranesulfonyl chloride", "Base (e.g. triethylamine)" ], "Reaction": [ "Add 2-amino-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenol to a solution of base in an appropriate solvent", "Add fluoranesulfonyl chloride dropwise to the reaction mixture while stirring", "Allow the reaction to proceed at room temperature for several hours", "Quench the reaction with water and extract the product with an organic solvent", "Purify the product by recrystallization or chromatography" ] }

CAS RN

2411268-03-4

Molecular Formula

C9H11FN2O5S2

Molecular Weight

310.3

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.